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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194

For researchers, scientists, and drug development professionals, the use of isotopically labeled
compounds like Bromoacetic acid-d3 is integral to advancing scientific discovery. While its
applications are vast, particularly as an alkylating agent in organic synthesis and for modifying
thiol groups in proteins and peptides, its handling demands a thorough understanding of its
hazardous properties to ensure laboratory safety. This guide provides a comprehensive
overview of the safety and handling precautions for Bromoacetic acid-d3, incorporating
detailed safety protocols, and insights into its mechanism of action.

Section 1: Chemical and Physical Properties

Bromoacetic acid-d3 is a deuterated form of bromoacetic acid. While isotopic labeling has a
negligible effect on its chemical reactivity in most biological and chemical systems, it is the
properties of the parent compound that dictate the necessary safety precautions.
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Property Value Citations
Chemical Formula C2Ds3BrO:z [1]
Molecular Weight 141.97 g/mol [2][3]
White to light yellow crystalline
Appearance ) [1114]
solid
Melting Point 47 - 49 °C (117 - 120 °F) [1]
Boiling Point 208 °C (406 °F) [1]

N Soluble in water and polar
Solubility , [1][5]
organic solvents.

0.16 hPa (0.12 mmHg) at 25

Vapor Pressure [1]
°C (77 °F)

Odor Pungent [1]

pKa 2.86 [5]

Section 2: Hazard Identification and GHS
Classification

Bromoacetic acid-d3 is classified as a highly toxic and corrosive substance. Understanding its
specific hazards is the first step in implementing appropriate safety measures.
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 2 H300: Fatal if swallowed
Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1A
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled
) L H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

Hazardous to the Aquatic . -
) Category 1 H400: Very toxic to aquatic life
Environment, Acute

Signal Word: Danger[1][6]
Hazard Pictograms:[1][6]

» GHSO05: Corrosion

e GHSO06: Skull and crossbones

e GHSO08: Health hazard

Section 3: Safe Handling and Storage

Adherence to strict handling and storage protocols is paramount to minimize exposure risks.

Engineering Controls:
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» Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood to minimize inhalation exposure.[1][6]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[7][8]

Personal Protective Equipment (PPE):

PPE Type

Specification

Citations

Eye/Face Protection

Chemical safety goggles with
side shields conforming to
NIOSH (US) or EN 166 (EU)
standards. A face shield should
be worn in conjunction with
goggles when there is a splash

hazard.

[6]7]

Hand Protection

Acid-resistant gloves (e.g.,
butyl rubber, neoprene).
Gloves must be inspected
before use and disposed of

after contamination.

[6]7]

Skin and Body Protection

An acid-resistant lab coat or
impervious clothing should be
worn. All protective clothing
should be clean and put on

before work.

[6]7]

Respiratory Protection

If engineering controls are
insufficient, a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges is necessary. For
sole protection, a supplied-air

respirator is required.

[1](6]
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Storage:

» Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing
agents and strong bases.[6][7]

o Keep containers tightly closed to prevent absorption of moisture.[6]
» Protect from light.[6][7]

Section 4: First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Citations

Move the person to fresh air. If

breathing has stopped, provide
Inhalation . J o ppec. P [1][6]

artificial respiration. Seek

immediate medical attention.

Immediately flush the skin with
copious amounts of water for
) at least 15 minutes while
Skin Contact ) ) [6][8]
removing contaminated
clothing. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [1][6]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , [61[8]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Spill Response:

Evacuate the area of all non-essential personnel.[7]

Remove all sources of ignition.[7]

Wearing appropriate PPE, collect the spilled solid material in a manner that avoids dust
generation.[6][7]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[7]
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e Ventilate and wash the spill area thoroughly after cleanup is complete.[7]

Section 5: Experimental Protocols and Applications

Bromoacetic acid-d3 is a powerful alkylating agent, primarily used to modify cysteine residues
in proteins and peptides. The following provides a generalized workflow for such an application.
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General Workflow for Protein Alkylation

Sample Preparation

Protein Sample

Denaturation
(e.g., Urea, SDS)

Reduction of Disulfide Bonds
(e.g., DTT, TCEP)

Addition of
Bromoacetic Acid-d3

Incubation
(Room Temp, in the dark)

Downstream Analysis

Quench Excess Reagent
(e.g., DTT)

Enzymatic Digestion

(e.g., Trypsin)

Mass Spectrometry
Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the alkylation of proteins using Bromoacetic acid-d3.
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Methodology: In-solution Alkylation for Mass Spectrometry

This protocol is adapted from standard proteomics procedures.

Protein Solubilization and Denaturation: Dissolve the protein sample in a denaturing buffer
(e.g., 8 M urea in 100 mM Tris-HCI, pH 8.5).

e Reduction: Add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30
minutes to reduce all disulfide bonds.

» Alkylation: Cool the sample to room temperature. Add a freshly prepared solution of
Bromoacetic acid-d3 in the same buffer to a final concentration of 20 mM. Incubate for 30
minutes in the dark at room temperature.

¢ Quenching: Add DTT to a final concentration of 20 mM to quench the unreacted
Bromoacetic acid-d3.

o Sample Cleanup and Digestion: Proceed with buffer exchange to remove urea and DTT,
followed by enzymatic digestion (e.g., with trypsin) for mass spectrometry analysis.

Section 6: Mechanism of Toxicity and Signaling
Pathways

The toxicity of bromoacetic acid is primarily attributed to its strong alkylating properties, leading
to cellular damage through multiple mechanisms.

Glutathione Depletion and Oxidative Stress:

Bromoacetic acid readily reacts with the thiol group of glutathione (GSH), a key intracellular
antioxidant. This reaction depletes the cellular pool of GSH, rendering the cell more susceptible
to oxidative damage from reactive oxygen species (ROS).
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Mechanism of Bromoacetic Acid-Induced Oxidative Stress

Bromoacetic Acid Glutathione (GSH)

GSH Depletion Reactive Oxygen Species (ROS)

Oxidative Stress

Cellular Damage
(Lipid Peroxidation, DNA Damage)

Click to download full resolution via product page
Caption: The depletion of glutathione by Bromoacetic acid leads to increased oxidative stress.
Enzyme Inhibition:

Bromoacetic acid can inactivate essential enzymes by alkylating their active site cysteine
residues. A key target is Glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a critical
enzyme in the glycolytic pathway. Inhibition of GAPDH disrupts cellular energy metabolism.
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Inhibition of GAPDH by Bromoacetic Acid
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Caption: Bromoacetic acid inactivates GAPDH, disrupting glycolysis and cellular energy
production.

Section 7: Disposal Considerations

Bromoacetic acid-d3 and any contaminated materials must be disposed of as hazardous
waste. Follow all federal, state, and local regulations for hazardous waste disposal. It is
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advisable to consult with your institution's environmental health and safety (EHS) department
for specific guidance.

Conclusion

Bromoacetic acid-d3 is a valuable tool in chemical and biological research, but its significant
hazards necessitate stringent safety protocols. By understanding its properties, implementing
robust engineering and administrative controls, utilizing appropriate personal protective
equipment, and being prepared for emergencies, researchers can handle this compound safely
and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-bromoalkanes as new potent nontoxic glutathione depletors in isolated rat hepatocytes -
PubMed [pubmed.ncbi.nim.nih.gov]

o 2. bioscience.fi [bioscience.fi]

¢ 3. Glyceraldehyde-3-phosphate Dehydrogenase (GAPDH) Is Pyruvylated during 3-
Bromopyruvate Mediated Cancer Cell Death - PMC [pmc.ncbi.nim.nih.gov]

e 4. Solid-Phase Insertion of N-mercaptoalkylglycine Residues into Peptides - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Bromoacetic acid - Wikipedia [en.wikipedia.org]
o 6. researchgate.net [researchgate.net]

e 7. Arobust and versatile mass spectrometry platform for comprehensive assessment of the
thiol redox metabolome - PMC [pmc.ncbi.nim.nih.gov]

» 8. Procedure for Reduction and Alkylation | Proteomics Facility - Carver College of Medicine |
The University of lowa [proteomics.medicine.uiowa.edu]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Bromoacetic Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b084194?utm_src=pdf-body
https://www.benchchem.com/product/b084194?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1883370/
https://pubmed.ncbi.nlm.nih.gov/1883370/
https://bioscience.fi/wp-content/uploads/2018/11/In-gel_trypsin_digestion.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3743725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3743725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930625/
https://en.wikipedia.org/wiki/Bromoacetic_acid
https://www.researchgate.net/publication/337405690_Dibromoacetic_Acid_Induced_Hepatotoxicity_in_Mice_through_Oxidative_Stress_and_Toll-Like_Receptor_4_Signaling_Pathway_Activation
https://pmc.ncbi.nlm.nih.gov/articles/PMC5953223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5953223/
https://proteomics.medicine.uiowa.edu/protocols/procedure-reduction-and-alkylation
https://proteomics.medicine.uiowa.edu/protocols/procedure-reduction-and-alkylation
https://www.benchchem.com/product/b084194#bromoacetic-acid-d3-safety-and-handling-precautions
https://www.benchchem.com/product/b084194#bromoacetic-acid-d3-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b084194#bromoacetic-acid-d3-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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